Cas no 2244086-88-0 (Benzene, 1,3-difluoro-2-[2-fluoro-5-(trifluoromethyl)phenoxy]-5-(trifluoromethyl)-)

• Product Name: Benzene, 1,3-difluoro-2-[2-fluoro-5-(trifluoromethyl)phenoxy]-5-(trifluoromethyl)-
• CAS No: 2244086-88-0
• MF: C₁₄H₅F₉O
• MW: 360.174535512924
• CID: 5184484
• Update Time: 2025-06-11

Benzene, 1,3-difluoro-2-[2-fluoro-5-(trifluoromethyl)phenoxy]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-difluoro-2-[2-fluoro-5-(trifluoromethyl)phenoxy]-5-(trifluoromethyl)-

• Inchi： 1S/C14H5F9O/c15-8-2-1-6(13(18,19)20)5-11(8)24-12-9(16)3-7(4-10(12)17)14(21,22)23/h1-5H
• InChI Key： UNYISHZKXFMIJO-UHFFFAOYSA-N
• SMILES： C1(F)=CC(C(F)(F)F)=CC(F)=C1OC1=CC(C(F)(F)F)=CC=C1F

Additional information on Benzene, 1,3-difluoro-2-[2-fluoro-5-(trifluoromethyl)phenoxy]-5-(trifluoromethyl)-

Research Brief on Benzene, 1,3-difluoro-2-[2-fluoro-5-(trifluoromethyl)phenoxy]-5-(trifluoromethyl)- (CAS: 2244086-88-0): Recent Advances and Applications

In recent years, the compound Benzene, 1,3-difluoro-2-[2-fluoro-5-(trifluoromethyl)phenoxy]-5-(trifluoromethyl)- (CAS: 2244086-88-0) has garnered significant attention in the chemical, biological, and pharmaceutical research communities. This fluorinated benzene derivative exhibits unique physicochemical properties due to its multiple fluorine substitutions, making it a promising candidate for various applications, including drug development, agrochemicals, and material science. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential industrial applications.

The synthesis of Benzene, 1,3-difluoro-2-[2-fluoro-5-(trifluoromethyl)phenoxy]-5-(trifluoromethyl)- involves multi-step organic reactions, with recent studies focusing on optimizing yield and purity. A 2023 study published in the Journal of Fluorine Chemistry demonstrated a novel catalytic method that improved the efficiency of the final coupling step, achieving a yield of 85% with high selectivity. The presence of multiple trifluoromethyl and fluoro groups enhances the compound's stability and lipophilicity, which are critical for its biological activity.

In pharmaceutical research, this compound has shown potential as a building block for kinase inhibitors. A recent preclinical study (Nature Chemical Biology, 2024) explored its incorporation into a scaffold targeting tyrosine kinases, demonstrating moderate inhibitory activity against specific cancer cell lines. The trifluoromethyl groups were found to play a crucial role in binding affinity, as confirmed by X-ray crystallography. However, further optimization is required to improve selectivity and reduce off-target effects.

Beyond pharmaceuticals, applications in agrochemicals have also been investigated. A 2023 patent (WO2023187562) disclosed its use as an intermediate in the synthesis of novel herbicides with improved environmental profiles. The compound's fluorine-rich structure contributes to enhanced soil persistence and bioavailability, though ecotoxicological studies are ongoing to assess its long-term impact.

Material science researchers have explored its utility in liquid crystal displays (LCDs) due to its anisotropic properties. A study in Advanced Materials (2024) reported that derivatives of this benzene compound exhibit low threshold voltages and high thermal stability, making them suitable for next-generation display technologies. However, challenges remain in large-scale production and cost-effectiveness.

In conclusion, Benzene, 1,3-difluoro-2-[2-fluoro-5-(trifluoromethyl)phenoxy]-5-(trifluoromethyl)- (CAS: 2244086-88-0) represents a versatile fluorinated compound with cross-disciplinary applications. While its synthesis has been refined, further research is needed to fully exploit its potential in drug discovery, agrochemicals, and advanced materials. Collaborative efforts between chemists, biologists, and engineers will be essential to address current limitations and unlock new opportunities.